Cas no 61694-93-7 (1,2-Ethanediamine, N-[(2,4-dichlorophenyl)methyl]-N-ethyl-)

• Product Name: 1,2-Ethanediamine, N-[(2,4-dichlorophenyl)methyl]-N-ethyl-
• CAS No: 61694-93-7
• MF: C₁₁H₁₆Cl₂N₂
• MW: 247.164140701294
• CID: 469662
• PubChem ID: 12861873
• Update Time: 2025-06-08

1,2-Ethanediamine, N-[(2,4-dichlorophenyl)methyl]-N-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N-[(2,4-dichlorophenyl)methyl]-N-ethyl-
• N'-[(2,4-dichlorophenyl)methyl]-N'-ethylethane-1,2-diamine
• N~1~-[(2,4-Dichlorophenyl)methyl]-N~1~-ethylethane-1,2-diamine
• AM101031
• 61694-93-7
• SCHEMBL11454882
• SB81054
• ILJDKKLFVQFTHI-UHFFFAOYSA-N
• N1-(2,4-Dichlorobenzyl)-N1-ethylethane-1,2-diamine
• (2-AMINOETHYL)[(2,4-DICHLOROPHENYL)METHYL]ETHYLAMINE
• DTXSID90511756
• N-(2',4'-dichlorophenylmethyl)-N-ethylethylenediamine
• N*1*-(2,4-Dichloro-benzyl)-N*1*-ethyl-ethane-1,2-diamine

• MDL： MFCD21096832
• Inchi： 1S/C11H16Cl2N2/c1-2-15(6-5-14)8-9-3-4-10(12)7-11(9)13/h3-4,7H,2,5-6,8,14H2,1H3
• InChI Key： ILJDKKLFVQFTHI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN(CC)CCN)Cl

Computed Properties

• Exact Mass: 246.06928
• Monoisotopic Mass: 246.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26

Additional information on 1,2-Ethanediamine, N-[(2,4-dichlorophenyl)methyl]-N-ethyl-

Introduction to 1,2-Ethanediamine, N-[(2,4-dichlorophenyl)methyl]-N-ethyl- (CAS No. 61694-93-7)

1,2-Ethanediamine, N-[(2,4-dichlorophenyl)methyl]-N-ethyl-, identified by its Chemical Abstracts Service (CAS) number 61694-93-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of diamines, characterized by the presence of two amino groups (-NH₂) attached to a methylene bridge (-CH₂-). The structural modification with a (2,4-dichlorophenyl)methyl substituent and an N-ethyl group introduces unique electronic and steric properties, making it a valuable intermediate in the development of novel therapeutic agents.

The chemical structure of 1,2-Ethanediamine, N-[(2,4-dichlorophenyl)methyl]-N-ethyl- can be represented as follows: a central carbon atom is bonded to two amino groups and an ethyl group, while another carbon atom is linked to a phenyl ring substituted with two chlorine atoms at the 2 and 4 positions. This configuration imparts both lipophilicity and electrophilicity, enabling its participation in diverse chemical reactions such as nucleophilic substitution, condensation, and coupling reactions.

In recent years, this compound has been explored in the synthesis of bioactive molecules due to its versatile reactivity. The (2,4-dichlorophenyl) moiety enhances the compound's interaction with biological targets by increasing its binding affinity through hydrophobic interactions and π-stacking effects. This feature has been particularly useful in the design of small-molecule inhibitors targeting enzymes involved in metabolic pathways and signal transduction cascades.

One of the most compelling applications of 1,2-Ethanediamine, N-[(2,4-dichlorophenyl)methyl]-N-ethyl- is in the development of anticancer agents. Researchers have leveraged its structural framework to create inhibitors of kinases and other enzymes overexpressed in tumor cells. For instance, derivatives of this compound have been investigated for their ability to disrupt tyrosine kinase signaling pathways, which are crucial for cancer cell proliferation and survival. Preliminary studies have demonstrated promising results in vitro, showing potent inhibition of tumor growth and induction of apoptosis in cancer cell lines.

The role of this compound in drug discovery has been further highlighted by its incorporation into peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while overcoming issues such as poor oral bioavailability and rapid degradation. By replacing peptide bonds with more stable chemical linkages and introducing functional groups like the (2,4-dichlorophenyl)methyl moiety, researchers can enhance the pharmacokinetic properties of these mimetics. This approach has led to the development of novel therapeutic candidates for various diseases, including neurodegenerative disorders and inflammatory conditions.

Another area where 1,2-Ethanediamine, N-[(2,4-dichlorophenyl)methyl]-N-ethyl- has shown promise is in materials science. Its ability to act as a crosslinking agent has been exploited in the synthesis of polymers with tailored properties. These polymers find applications in coatings, adhesives, and specialty materials where specific mechanical or thermal characteristics are required. The presence of both amino groups allows for multiple reaction sites, enabling the formation of complex networks with high molecular weight and improved stability.

The synthesis of 1,2-Ethanediamine, N-[(2,4-dichlorophenyl)methyl]-N-ethyl- involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic aromatic substitution reactions on halogenated aromatic precursors followed by condensation reactions with appropriate reagents. Advances in catalytic methods have further refined these processes, reducing reaction times and minimizing waste generation.

In conclusion,1,2-Ethanediamine, N-[(2,4-dichlorophenyl)methyl]-N-et hyl-(CAS No. 61694-93-7) is a multifunctional compound with broad applications across pharmaceuticals, materials science,and chemical research. Its unique structural features make it a valuable building block for designing novel therapeutics targeting various diseases. As research continues to uncover new synthetic methodologies and applications,this compound is poised to play an increasingly important role in advancing scientific knowledge and developing innovative solutions for global challenges.